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Compound of Interest

Compound Name: FR260010 free base

Cat. No.: B1674030

Disclaimer: A specific Safety Data Sheet (SDS) for FR260010 free base containing detailed
disposal procedures was not publicly available at the time of this writing. The following
guidelines are based on general best practices for the safe disposal of research-grade
chemical compounds. Researchers, scientists, and drug development professionals must
consult their institution's Environmental Health and Safety (EHS) department and adhere to all
local, state, and federal regulations for chemical waste disposal.

FR260010 free base is a selective 5-HT2C receptor antagonist used for research purposes. As
with any laboratory chemical, proper disposal is crucial to ensure personnel safety and
environmental protection. The absence of a specific SDS necessitates a cautious approach,
treating the compound as potentially hazardous.

Essential Safety and Handling for Disposal

Before proceeding with disposal, it is imperative to handle FR260010 free base with
appropriate personal protective equipment (PPE). This includes, but is not limited to, safety
goggles, a lab coat, and chemical-resistant gloves. All handling of the solid compound or its
solutions for disposal purposes should be conducted in a certified chemical fume hood to
prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures

o Waste Identification and Collection:
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o FR260010 free base waste, including pure compound, contaminated labware (e.g., vials,
pipette tips), and solutions, should be collected as solid chemical waste.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's EHS guidelines.

o Container Selection:

o Use a designated, leak-proof, and chemically compatible container for solid waste. A high-
density polyethylene (HDPE) container with a secure screw-top lid is generally suitable.

o For solutions, use a compatible, sealed container, ensuring it is properly vented if there is
any potential for gas generation.

e Labeling:
o Clearly label the waste container with a "Hazardous Waste" label.
o The label must include:

The full chemical name: "FR260010 free base"

» The quantity of the waste.
» The date of accumulation.

» The primary hazards associated with the compound (in the absence of specific data,
consider it "Irritant” and "Toxic").

= The name and contact information of the generating laboratory or researcher.
o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area should be secure, away from general laboratory traffic, and separate from
incompatible chemicals.
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» Disposal:

o Arrange for the pickup and disposal of the chemical waste through your institution's
licensed hazardous waste contractor.

o Never dispose of FR260010 free base down the drain or in the regular trash.

Summary of Disposal Procedures

Parameter Guideline

Waste Cat Solid Chemical Waste (or Liquid Chemical
aste Categor
9o Waste for solutions)

Leak-proof, chemically compatible container
with a secure lid (e.g., HDPE)

Container

] ) Safety goggles, lab coat, chemical-resistant
Personal Protective Equipment (PPE) |
gloves

Handling Location Certified chemical fume hood

i "Hazardous Waste" label with full chemical
Labeling )
name, quantity, date, and hazards

) Via licensed hazardous waste disposal
Disposal Method
contractor

Experimental Workflow for Disposal

The following diagram illustrates the general workflow for the proper disposal of a research
chemical like FR260010 free base.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1674030?utm_src=pdf-body
https://www.benchchem.com/product/b1674030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: FR260010 Free Base Waste Generated

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

'

Work in a Chemical Fume Hood

'

Segregate Waste Stream
(Do Not Mix with Others)

'

Select Appropriate Waste Container
(Labeled, Leak-Proof, Compatible)

'

Collect Waste
(Solid or Liquid)

'

Securely Seal and Label Container
(Chemical Name, Date, Hazards)

'

Store in Designated Satellite Accumulation Area

'

Request Waste Pickup from EHS/Licensed Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of FR260010 free base.
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 To cite this document: BenchChem. [Prudent Disposal of FR260010 Free Base in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674030#fr260010-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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